Cas no 64566-98-9 (Naphthalene, 1-iodo-4-(trifluoromethyl)-)

• Product Name: Naphthalene, 1-iodo-4-(trifluoromethyl)-
• CAS No: 64566-98-9
• MF: C₁₁H₆F₃I
• MW: 322.065025806427
• CID: 4098903
• PubChem ID: 12363802
• Update Time: 2025-04-24

Naphthalene, 1-iodo-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-iodo-4-(trifluoromethyl)-
• 64566-98-9
• 4-Iodo-1-(trifluoromethyl)naphthalene

• Inchi： 1S/C11H6F3I/c12-11(13,14)9-5-6-10(15)8-4-2-1-3-7(8)9/h1-6H
• InChI Key： RUQZNGHIYPYNOR-UHFFFAOYSA-N
• SMILES： C1(I)=C2C(C=CC=C2)=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 321.94663Da
• Monoisotopic Mass: 321.94663Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on Naphthalene, 1-iodo-4-(trifluoromethyl)-

Naphthalene, 1-iodo-4-(trifluoromethyl)-: A Comprehensive Overview

Naphthalene, a polycyclic aromatic hydrocarbon (PAH), has been extensively studied for its unique chemical properties and wide-ranging applications in various fields. Among the numerous derivatives of naphthalene, 1-iodo-4-(trifluoromethyl)-naphthalene stands out as a compound with significant potential in organic synthesis and material science. This article delves into the structure, synthesis, and applications of this intriguing molecule.

Naphthalene, consisting of two fused benzene rings, is known for its stability and aromaticity. The substitution pattern in 1-iodo-4-(trifluoromethyl)-naphthalene introduces specific electronic and steric effects that make it a valuable building block in chemical reactions. The presence of an iodine atom at position 1 and a trifluoromethyl group at position 4 creates a molecule with unique reactivity, which is highly sought after in modern organic chemistry.

The synthesis of 1-iodo-4-(trifluoromethyl)-naphthalene typically involves multi-step reactions. One common approach is the Friedel-Crafts alkylation or acylation, followed by halogenation to introduce the iodine atom. The trifluoromethyl group can be introduced using electrophilic substitution with a suitable reagent such as trifluoroacetyl chloride. These reactions are carefully optimized to ensure high yields and purity, leveraging recent advancements in catalytic chemistry.

In the realm of biomedical applications, naphthalene derivatives have shown promise as scaffolds for drug discovery. The trifluoromethyl group, being highly electronegative, enhances the lipophilicity and bioavailability of the molecule, making it an attractive candidate for pharmaceutical development. Recent studies have explored the use of 1-iodo-4-(trifluoromethyl)-naphthalene in medicinal chemistry, particularly in the design of anticancer agents and imaging probes.

Naphthalene-based compounds, including 1-iodo-4-(trifluoromethyl)-naphthalene, are also being investigated for their potential in materials science. The combination of aromaticity and functional groups makes them suitable for applications in organic electronics, such as OLEDs and sensors. Recent research has focused on the synthesis of naphthalene derivatives with tailored electronic properties to meet the demands of emerging technologies.

Environmental considerations are another critical aspect of studying naphthalene derivatives. The stability and persistence of these compounds in the environment necessitate thorough evaluation. Recent studies have employed advanced analytical techniques, such as mass spectrometry and high-performance liquid chromatography (HPLC), to assess the fate and behavior of 1-iodo-4-(trifluoromethyl)-naphthalene in various environmental matrices.

In conclusion, 1-iodo-4-(trifluoromethyl)-naphthalene is a versatile and valuable compound with applications spanning organic synthesis, biomedical research, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its importance in the field of naphthalene chemistry.